Cas no 2171822-69-6 (2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171822-69-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5771099
• PubChem ID: 165516313
• Update Time: 2025-06-08

2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1526128
• 2171822-69-6
• 2-(cyclopropylmethyl)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(10-13-25(30)28-15-19(26(31)32)14-18-11-12-18)29-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DZKKFXKPMJGRLS-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Comprehensive Overview of 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171822-69-6)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171822-69-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and biochemical assays. Its unique properties, including the presence of a 9H-fluoren-9-yl protecting group, make it a valuable tool for researchers aiming to develop novel therapeutics and study protein interactions.

The compound's cyclopropylmethyl moiety contributes to its stability and reactivity, enabling precise modifications in peptide chains. As the demand for Fmoc-protected amino acids grows, 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has gained traction in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid derivatives" and "peptide synthesis reagents," highlighting the relevance of this compound in modern laboratories.

One of the key advantages of CAS No. 2171822-69-6 is its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening environments. The compound's ability to facilitate the incorporation of non-natural amino acids into peptides aligns with current trends in personalized medicine and targeted drug delivery. Questions like "How to optimize Fmoc-based peptide synthesis?" and "Best practices for handling Fmoc-protected compounds" are commonly explored in scientific forums, underscoring the need for detailed technical guidance.

From a biochemical perspective, the pentanamidopropanoic acid backbone of this molecule offers unique conformational flexibility, making it suitable for studying enzyme-substrate interactions. Recent advancements in proteomics and structural biology have further amplified its utility, particularly in the design of enzyme inhibitors and receptor modulators. The compound's role in click chemistry applications has also been investigated, as researchers explore its potential in bioconjugation and labeling techniques.

Quality control and purity are critical considerations when working with 2-(cyclopropylmethyl)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure batch consistency, addressing common queries like "How to validate Fmoc-protected compound purity?" Storage conditions, typically at -20°C under inert atmosphere, are essential to maintain the compound's integrity, a topic frequently discussed in laboratory protocols.

In the context of green chemistry, efforts are underway to develop more sustainable synthesis routes for Fmoc-protected building blocks. The pharmaceutical industry's shift toward environmentally friendly processes has led to increased interest in catalysts and solvents that minimize waste generation while maintaining high yields. This aligns with broader discussions on "green peptide synthesis" and "reducing the environmental impact of chemical research."

Looking ahead, CAS No. 2171822-69-6 is poised to play a pivotal role in emerging areas such as peptide-based therapeutics and biomaterials engineering. Its structural features make it particularly valuable for creating peptidomimetics, addressing the growing demand for stable, bioavailable peptide drugs. As research continues to uncover new applications, this compound remains at the forefront of innovation in medicinal chemistry and biotechnology.